Cas no 882180-59-8 (3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-5-methyl-1,3-thiazolidin-4-one)

• Product Name: 3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-5-methyl-1,3-thiazolidin-4-one
• CAS No: 882180-59-8
• MF: C₁₄H₁₂ClN₃OS₂
• MW: 337.84757900238
• CID: 5421643
• Update Time: 2025-05-20

3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-5-methyl-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl]-2-imino-5-methyl-1,3-thiazolidin-4-one
• 3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-5-methyl-1,3-thiazolidin-4-one

• Inchi： 1S/C14H12ClN3OS2/c1-8-12(19)18(13(16)20-8)14-17-7-11(21-14)6-9-3-2-4-10(15)5-9/h2-5,7-8,16H,6H2,1H3
• InChI Key： WNOWHECXMBSXMM-UHFFFAOYSA-N
• SMILES： S1C(C)C(=O)N(C2=NC=C(CC3=CC=CC(Cl)=C3)S2)C1=N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-5-methyl-1,3-thiazolidin-4-one

Comprehensive Analysis of 3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-5-methyl-1,3-thiazolidin-4-one (CAS No. 882180-59-8)

The compound 3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-5-methyl-1,3-thiazolidin-4-one (CAS No. 882180-59-8) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its complex architecture, featuring a thiazole and thiazolidinone core, makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential as a scaffold for designing novel bioactive molecules, given its ability to interact with diverse biological targets.

One of the key structural features of 3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-5-methyl-1,3-thiazolidin-4-one is the presence of a chlorophenyl moiety, which enhances its lipophilicity and potential for crossing biological membranes. This characteristic is critical for its bioavailability, a topic frequently searched by scientists and industry professionals. The imino-thiazolidinone group further contributes to its reactivity, enabling interactions with enzymes and receptors, which is a hot topic in current medicinal chemistry discussions.

In recent years, the demand for heterocyclic compounds like 882180-59-8 has surged due to their versatility in addressing challenges such as antimicrobial resistance and chronic diseases. Online searches for "thiazole derivatives in drug design" or "thiazolidinone-based therapeutics" reflect the growing interest in this chemical space. The compound’s potential as a kinase inhibitor or anti-inflammatory agent aligns with trending research areas, making it a subject of numerous academic and industrial studies.

From a synthetic perspective, CAS No. 882180-59-8 exemplifies modern advancements in green chemistry. Researchers are optimizing its synthesis to reduce hazardous byproducts, a priority for sustainable development. Queries like "eco-friendly synthesis of thiazole derivatives" highlight the intersection of environmental concerns and chemical innovation. The compound’s stability under physiological conditions also makes it a viable candidate for formulation development, another frequently searched topic in pharmaceutical sciences.

Beyond pharmaceuticals, 3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-5-methyl-1,3-thiazolidin-4-one has potential applications in material science, particularly in designing functional polymers or sensors. Its conjugated system and electron-rich groups enable interactions with light or other molecules, a property explored in optoelectronics. Searches for "thiazole-based materials" or "smart polymers" underscore the interdisciplinary relevance of this compound.

Quality control and analytical profiling of 882180-59-8 are critical for its commercialization. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity, a topic often queried by quality assurance professionals. Regulatory compliance, especially in regions with stringent chemical safety laws, further drives the need for detailed documentation and standardized testing protocols.

In conclusion, 3-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-imino-5-methyl-1,3-thiazolidin-4-one represents a multifaceted compound with broad scientific and industrial appeal. Its structural complexity, combined with emerging applications, positions it at the forefront of innovation in chemistry and life sciences. As research continues to unravel its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.